3-{4-[(3-Fluorophenyl)methoxy]phenyl}prop-2-ynamide

• CAS RN: 649740-36-3
• Molecular Formula: C16H12FNO2
• Molecular Weight: 269.27 g/mol
• IUPAC Name: 3-[4-[(3-fluorophenyl)methoxy]phenyl]prop-2-ynamide
• InChI: InChI=1S/C16H12FNO2/c17-14-3-1-2-13(10-14)11-20-15-7-4-12(5-8-15)6-9-16(18)19/h1-5,7-8,10H,11H2,(H2,18,19)
• InChI Key: XJGPUPBPWSGVAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)COC2=CC=C(C=C2)C#CC(=O)N

Description

3-{4-[(3-Fluorophenyl)methoxy]phenyl}prop-2-ynamide is a useful research compound. Its molecular formula is C16H12FNO2 and its molecular weight is 269.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

50 mg (0.19 mmol) of [4-(3-fluoro-benzyloxy)-phenyl]-propynoic acid is dissolved in 3 ml of THF and treated with 27 mg (0.2 mmol) of 1-hydroxybenzotriazole and 37 mg (0.19 mmol) of N-(3-dimethylaminopropyl)-N′-ethyl-carbodiimide hydrochloride. The resulting mixture is stirred at RT for 30 minutes, cooled to 0° C. and treated with 1 ml of concentrated ammonia. The suspension is stirred overnight at RT, diluted with water and extracted three times with dichloromethane. Flash-chromatography (silica gel, dichloromethane/methanol) yields 29 mg (59%) of a colorless solid. MS: m/e=270.2 (M++H).